Cas no 189388-22-5 (Endomorphin 1)

Endomorphin-1 is a naturally occurring endogenous opioid peptide that exhibits high affinity and selectivity for the μ-opioid receptor (MOR). As a tetrapeptide (Tyr-Pro-Trp-Phe-NH₂), it demonstrates potent analgesic effects, surpassing the activity of many synthetic opioids. Its mechanism involves binding to MORs in the central nervous system, modulating pain perception and emotional responses. Endomorphin-1 is widely utilized in neuropharmacological research to study opioid receptor interactions, pain pathways, and potential therapeutic applications. Its specificity for MORs minimizes off-target effects, making it a valuable tool for investigating analgesia, addiction mechanisms, and neurophysiological processes. The peptide is typically synthesized under controlled conditions to ensure purity and bioactivity.

Endomorphin 1 structure

Product Name:Endomorphin 1

CAS No:189388-22-5

MF:C₃₄H₃₈N₆O₅

MW:610.702727794647

MDL:MFCD32666117

CID:215733

Update Time:2025-06-07

Endomorphin 1 Chemical and Physical Properties

Names and Identifiers

- L-Phenylalaninamide,L-tyrosyl-L-prolyl-L-tryptophyl-
- (2S)-1-[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]-N-[(2S)-1-[[(2S)-1-amino-1-oxo-3-phenylpropan-2-yl]amino]-3-(1H-indol-3-yl)-1-oxopropan-2-yl]pyrrolidine-2-carboxamide
- Endomorphin 1
- ENDOMORPHIN-1
- TYR-PRO-TRP-PHE-NH2
- Endomorphin 1,Endomorphin 1,
- H-Tyr-Pro-Trp-Phe-NH2
- Tyr-Pro-Trp-Phe
- YPWF-NH2
- L-Tyrosyl-L-prolyl-L-tryptophyl-L-phenylalaninamide
- ENDOMORPHIN-1 (HUMAN, BOVINE)
- (2S)-1-[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]-N-[(1S)-1-[[(1S)-1-carbamoyl-2-phenyl-ethyl]carbamoyl]-2-(1H-indol-3-yl)ethyl]pyrrolidine-2-carboxamide
- MDL： MFCD32666117
- Inchi： 1S/C34H38N6O5/c35-26(17-22-12-14-24(41)15-13-22)34(45)40-16-6-11-30(40)33(44)39-29(19-23-20-37-27-10-5-4-9-25(23)27)32(43)38-28(31(36)42)18-21-7-2-1-3-8-21/h1-5,7-10,12-15,20,26,28-30,37,41H,6,11,16-19,35H2,(H2,36,42)(H,38,43)(H,39,44)/t26-,28-,29-,30-/m0/s1
- InChI Key： ZEXLJFNSKAHNFH-SYKYGTKKSA-N
- SMILES： O=C([C@@H]1CCCN1C([C@H](CC1C=CC(=CC=1)O)N)=O)N[C@H](C(N[C@H](C(N)=O)CC1C=CC=CC=1)=O)CC1=CNC2C=CC=CC1=2

Computed Properties

Exact Mass: 610.29000
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 45
Rotatable Bond Count: 15

Experimental Properties

Density: 1.343±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 144-146 ºC
Solubility: Insuluble (9.2E-3 g/L) (25 ºC),
PSA: 183.64000
LogP: 3.79490

Endomorphin 1 Security Information

WGK Germany：3
RTECS：SQ7316800
Storage Condition：Protect from light, stored under nitrogen Powder -80°C 2 years -20°C 1 year In solvent -80°C 6 months -20°C 1 month

Endomorphin 1 Pricemore >>

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